Cas no 289-85-0 (2H-1,2-Thiazine)

• Product name: 2H-1,2-Thiazine
• CAS No: 289-85-0
• MF: C₄H₅NS
• MW: 99.1542
• CID: 1437047
• PubChem ID: 15789245

2H-1,2-Thiazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Thiazine
• 289-85-0
• 11084-06-3
• UNII-JMK5VA597K
• SCHEMBL5327429
• Thiazine
• 1,2-thiazine
• AGIJRRREJXSQJR-UHFFFAOYSA-N
• DTXSID50911874
• thiazin
• SCHEMBL2910465
• JMK5VA597K
• 2H-thiazine

• Inchi： InChI=1S/C4H5NS/c1-2-4-6-5-3-1/h1-5H
• InChI Key： AGIJRRREJXSQJR-UHFFFAOYSA-N
• SMILES： C1=CNSC=C1

Computed Properties

• Exact Mass: 99.01435
• Monoisotopic Mass: 99.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03